![molecular formula C11H8N2O4S2 B4935836 5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4935836.png)
5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one
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Overview
Description
5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one, also known as HNT, is a chemical compound that has been widely studied for its potential applications in scientific research. HNT is a thiazolidinone derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.
Mechanism of Action
The exact mechanism of action of 5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one is not yet fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of various enzymes, such as tyrosinase, which is involved in melanin synthesis, and acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to modulate various signaling pathways, such as the MAPK/ERK pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including antioxidant, antimicrobial, and anti-inflammatory activities. This compound has been found to scavenge free radicals and protect against oxidative stress, which is implicated in various diseases, such as cancer and neurodegenerative disorders. This compound has also been found to exhibit antimicrobial activity against various bacteria and fungi, making it a potential candidate for use in the development of new antimicrobial agents. Additionally, this compound has been found to exhibit anti-inflammatory activity, which is implicated in various diseases, such as arthritis and asthma.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its versatility. This compound can be easily synthesized and modified to suit various experimental needs. Additionally, this compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. This compound has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of 5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one. One direction is the development of new this compound derivatives with improved properties, such as increased potency and decreased toxicity. Another direction is the study of the mechanism of action of this compound, which may lead to the identification of new drug targets and the development of new drugs. Additionally, the study of this compound in various disease models may provide new insights into the pathogenesis of various diseases and lead to the development of new treatments. Overall, the study of this compound has the potential to make significant contributions to various scientific research fields.
Synthesis Methods
The synthesis of 5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-hydroxy-5-nitrobenzaldehyde with 3-methyl-2-thioxo-1,3-thiazolidin-4-one in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
5-(2-hydroxy-5-nitrobenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has been found to have potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied for its potential use as a lead compound for the development of new drugs targeting various diseases, such as cancer and Alzheimer's disease. In biochemistry, this compound has been used as a tool for studying enzyme kinetics and protein-ligand interactions. In pharmacology, this compound has been studied for its potential use as a modulator of various signaling pathways, such as the MAPK/ERK pathway.
properties
IUPAC Name |
(5Z)-5-[(2-hydroxy-5-nitrophenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O4S2/c1-12-10(15)9(19-11(12)18)5-6-4-7(13(16)17)2-3-8(6)14/h2-5,14H,1H3/b9-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYXCAXSQBYQJHQ-UITAMQMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=CC2=C(C=CC(=C2)[N+](=O)[O-])O)SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)/SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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